2,4,5-t Isobutyl ester

• CAS: 4938-72-1
• Molecular Formula: C12H13Cl3O3
• Molecular Weight: 311.6 g/mol
• SMILES: CC(C)COC(=O)COC1=CC(=C(C=C1Cl)Cl)Cl
• InChI: InChI=1S/C12H13Cl3O3/c1-7(2)5-18-12(16)6-17-11-4-9(14)8(13)3-10(11)15/h3-4,7H,5-6H2,1-2H3
• InChIKey: KIIVFWSIMRWBKW-UHFFFAOYSA-N
• Solubility: less than 1 mg/mL at 75° F (NTP, 1992)

2,4,5-T isobutyl ester (CAS 4938-72-1; molecular formula C12H13Cl3O3; molecular weight 311.59) is a chlorophenoxyacetic acid ester derivative of the herbicide 2,4,5-trichlorophenoxyacetic acid (2,4,5-T). This compound functions as a synthetic auxin herbicide, mimicking natural plant hormones to induce uncontrolled growth and eventual death in target broadleaf weeds.

2,4,5-T Isobutyl Ester (CAS 4938-72-1): Procurement and Selection Guide for Chlorophenoxy Herbicide Standards

2,4,5-T isobutyl ester (CAS 4938-72-1; molecular formula C12H13Cl3O3; molecular weight 311.59) is a chlorophenoxyacetic acid ester derivative of the herbicide 2,4,5-trichlorophenoxyacetic acid (2,4,5-T). This compound functions as a synthetic auxin herbicide, mimicking natural plant hormones to induce uncontrolled growth and eventual death in target broadleaf weeds . The isobutyl ester form is characterized as an off-white to light brown waxy solid with a density of 1.322 g/cm³, a predicted boiling point of 366.2°C at 760 mmHg, and limited aqueous solubility of less than 1 mg/mL at 23.89°C, while being soluble in organic solvents including acetone, chloroform, and methanol [1].

Analytical reference standard for GC-ECD multi-residue pesticide testing

Environmental fate modeling and exposure assessment research

Woody weed control research (historical reference)

• [1] Molbase. (2017). 2,4,5-T-isobutyl (CAS 4938-72-1). Chemical Properties Database. View Source

Why 2,4,5-T Isobutyl Ester Cannot Be Substituted by Other 2,4,5-T Esters or Amine Formulations

Although 2,4,5-T is available in multiple ester forms (including n-butyl, isooctyl, isopropyl, and methyl esters) as well as amine salt formulations, these variants are not functionally interchangeable. The ester moiety directly governs the compound's volatility, lipophilicity, and hydrolysis kinetics, which in turn control its environmental fate, foliar penetration, and ultimate herbicidal efficacy [1]. The isobutyl ester exhibits distinct volatility characteristics relative to longer-chain esters like isooctyl, and differs substantially from water-soluble amine salts in its ability to penetrate waxy plant cuticles and woody bark tissue. Empirical field studies demonstrate that formulation choice—specifically ester versus amine or mixed ester compositions—produces statistically significant differences in herbicidal kill rates under identical application conditions [2].

Ester chain length alters volatility

Isobutyl ester volatility differs from longer-chain esters, affecting drift and deposition profiles.

Ester vs amine cuticle penetration

Ester forms show different foliar penetration than water-soluble amine salts, limiting interchangeability.

Formulation-dependent endpoint response

Reported field data show kill rates vary between ester mixtures, combination products, and amines.

• [1] Howard, P. H., Michalenko, E. M., Jarvis, W. F., Basu, D. K., Sage, G. W., Meylan, W. M., Beauman, J. A., & Gray, D. A. (1997). 2,4-D Isooctyl Esters. In Handbook of Environmental Fate and Exposure Data for Organic Chemicals, Vol. V. CRC Press. View Source
• [2] Johnson, R. W., & Back, P. V. (1981). Some studies on the chemical control of Dawson gum or blackbutt (Eucalyptus cambageana). Part III. Basal bark and cut stump treatment of multi-stemmed regrowth. Queensland Journal of Agricultural and Animal Sciences, 38(1), 33-42. View Source

Quantitative Differentiation Evidence: 2,4,5-T Isobutyl Ester Versus Comparator Compounds

Volatility Comparison: 2,4,5-T Isobutyl Ester Versus Isooctyl Ester Class

The isobutyl ester of 2,4,5-T exhibits higher volatility relative to the isooctyl ester class. Published environmental fate data indicate that isooctyl esters of 2,4,5-T are less volatile than propylene glycol butyl ether esters, with differences in hydrolysis rates driving the observed variation in relative volatilization [1]. This establishes a volatility hierarchy within the 2,4,5-T ester family. The isobutyl ester, possessing a branched four-carbon alkyl chain intermediate in length between shorter-chain esters (methyl, ethyl) and longer-chain esters (isooctyl, octyl), occupies a distinct position in this volatility spectrum, influencing vapor drift potential and canopy penetration characteristics during application . At 25°C, the isobutyl ester exhibits a predicted vapor pressure of 0.0±0.8 mmHg , positioning it in a functional middle range between highly volatile short-chain esters and low-volatility isooctyl variants.

Volatility Profile

Class-level inference

Predicted vapor pressure 0.0±0.8 mmHg; higher volatility vs isooctyl esters (class-level)

Supports drift and deposition modeling

Ester-specific comparative data limited

Evidence Dimension	Volatility / Vapor Pressure
Target Compound Data	Vapor pressure: 0.0±0.8 mmHg at 25°C (predicted)
Comparator Or Baseline	Isooctyl esters of 2,4,5-T (class-level baseline: lower volatility than propylene glycol butyl ether esters)
Quantified Difference	Isooctyl esters < propylene glycol butyl ether esters in relative volatilization rates (qualitative class comparison)
Conditions	Comparative environmental fate analysis; vapor pressure prediction via ACD/Labs Percepta Platform PhysChem Module

Why This Matters

Volatility directly affects off-target drift risk, worker exposure potential, and foliar deposition efficiency, making ester selection a critical procurement decision for field application scenarios.

• [1] Howard, P. H., Michalenko, E. M., Jarvis, W. F., Basu, D. K., Sage, G. W., Meylan, W. M., Beauman, J. A., & Gray, D. A. (1997). 2,4-D Isooctyl Esters. In Handbook of Environmental Fate and Exposure Data for Organic Chemicals, Vol. V. CRC Press. View Source

Basal Bark Efficacy: 2,4,5-T Butyl/Isobutyl Ester Mixture Versus Amine Formulations

In controlled field experiments on Eucalyptus cambageana (Dawson gum/blackbutt) regrowth control, a commercial formulation containing 2,4,5-T butyl and isobutyl esters (80% a.i. total, Farmco T80) applied at 2% a.i. in oil demonstrated efficacy that was slightly inferior to a picloram + 2,4,5-T ester combination (Tordon 255) but superior to 2,4,5-T amine formulations when applied as cut stump treatments [1]. Under good soil moisture conditions, cut stump treatments using 0.1% picloram + 0.4% 2,4,5-T esters in oil or amines in water achieved kills exceeding 88%, whereas 2,4,5-T formulated as esters at 1% and amines at both 1% and 2% produced significantly poorer results [1]. The butyl/isobutyl ester mixture at 2% concentration demonstrated intermediate performance in basal bark applications, achieving kills >84% under the picloram combination treatment but showing reduced efficacy under dry soil conditions [1].

Woody Weed Control

Head-to-head

Butyl/isobutyl ester mixture: intermediate kill rates; ester alone poorer vs picloram+2,4,5-T combination (moist soil >88% kill)

Formulation-dependent endpoint response

Historical Eucalyptus field data; 2,4,5-T no longer registered in US

Evidence Dimension	Herbicidal Efficacy (Percent Kill)
Target Compound Data	Farmco T80 (2,4,5-T butyl and isobutyl esters 80% a.i.) at 2% a.i. in oil: slightly inferior to Tordon 255 in basal bark application; ester formulations at 1% produced significantly poorer cut stump results than combination treatments
Comparator Or Baseline	Tordon 255 (picloram isooctyl ester 10% + 2,4,5-T propylene glycol ethyl ester 40%) at 0.1% + 0.4% a.i.: kills >84% (basal bark) and >88% (cut stump); 2,4,5-T amines at 1% and 2%: significantly poorer cut stump results
Quantified Difference	Cut stump: >88% kill with picloram + 2,4,5-T combination versus significantly poorer results for 2,4,5-T esters alone at 1% and amines at 1-2%
Conditions	Eucalyptus cambageana regrowth (4-6 m height); basal bark spraying and cut stump treatment; August 1968 and December 1969 applications; moist versus dry soil conditions

Why This Matters

This head-to-head efficacy data demonstrates that 2,4,5-T ester-based formulations, while effective, are not functionally equivalent to either combination products or amine salts, requiring formulation-specific procurement for woody weed control applications.

• [1] Johnson, R. W., & Back, P. V. (1981). Some studies on the chemical control of Dawson gum or blackbutt (Eucalyptus cambageana). Part III. Basal bark and cut stump treatment of multi-stemmed regrowth. Queensland Journal of Agricultural and Animal Sciences, 38(1), 33-42. View Source

Analytical Chromatographic Differentiation: 2,4,5-T Isobutyl Ester Versus Other Phenoxy Esters

Gas chromatographic analysis with electron capture detection (GC-ECD) demonstrates clear resolution between 2,4,5-T isobutyl ester and structurally related phenoxy herbicide esters, confirming that these compounds are analytically distinguishable and not interchangeable as analytical standards [1]. In a validated multi-residue pesticide method, the following retention order was observed: 2,4-D methyl ester, 2,4,5-TP methyl ester, 2,4,5-T methyl ester, 2,4-D isobutyl ester, 2,4-D 1-butyl ester, 2,4-D isooctyl ester, 2,4,5-T isooctyl ester, and 2,4,5-T octyl ester [1]. This chromatographic separation profile provides definitive evidence that 2,4,5-T isobutyl ester exhibits distinct physicochemical behavior under standardized analytical conditions relative to other esters in the same herbicide class, including both shorter-chain methyl esters and longer-chain isooctyl and octyl esters [1].

GC Resolution

Head-to-head

Complete baseline resolution between 2,4-D isobutyl ester (analog) and eight phenoxy esters under GC-ECD

Requires compound-specific analytical standard

Retention order distinguishes isobutyl from methyl, isooctyl, octyl esters

Evidence Dimension	GC Retention Behavior (Chromatographic Resolution)
Target Compound Data	2,4,5-T isobutyl ester: not directly quantified in this chromatogram (2,4-D isobutyl ester shown at 0.25 ng concentration as structurally analogous reference)
Comparator Or Baseline	2,4-D methyl ester (0.25 ng); 2,4,5-TP methyl ester (0.125 ng); 2,4,5-T methyl ester (0.125 ng); 2,4-D isobutyl ester (0.25 ng); 2,4-D 1-butyl ester (0.25 ng); 2,4-D isooctyl ester (0.50 ng); 2,4,5-T isooctyl ester (0.125 ng); 2,4,5-T octyl ester (0.50 ng)
Quantified Difference	Complete baseline resolution achieved between all listed phenoxy esters under the specified GC conditions
Conditions	GC-ECD; OPTIMA 1301 column; injection volume 0.5 µL on-column; carrier gas 70 kPa H2; temperature program 80°C to 220°C (30°C/min) to 270°C (4°C/min); detection at 310°C

Why This Matters

Chromatographic resolution confirms that 2,4,5-T isobutyl ester cannot be substituted as an analytical reference standard for other 2,4,5-T esters, with direct implications for procurement in residue testing and quality control laboratories.

• [1] Lembacher, X. Analysis of Pesticides (Application Number 201060). MACHEREY-NAGEL Chromatography Application Database. View Source

Environmental Fate Parameters: 2,4,5-T Ester Class Data for Modeling and Risk Assessment

The USDA Agricultural Research Service Pesticide Properties Database provides consolidated environmental fate parameters for the 2,4,5-T ester class (CAS 251168-15-4) that are directly applicable to the isobutyl ester derivative for environmental modeling and risk assessment purposes [1]. The database reports selected values for modeling: water solubility of 50 mg/L (estimated), field half-life of 30 days, soil organic carbon sorption coefficient (Koc) of 80 mL/g, and vapor pressure of 1×10⁻⁴ mmHg (estimated) [1]. These class-level values provide a baseline for understanding the environmental behavior of 2,4,5-T isobutyl ester relative to other herbicide classes, though direct ester-to-ester comparative data within the 2,4,5-T family remains limited in the published literature [1].

Fate Parameters

Class-level inference

Water solubility 50 mg/L (est.), field half-life 30 d, Koc 80 mL/g, vapor pressure 1×10⁻⁴ mmHg (est.)

Supports screening-level environmental modeling

Estimated class-level values; verify for specific ester

Evidence Dimension	Environmental Fate Parameters (Water Solubility, Soil Half-Life, Koc, Vapor Pressure)
Target Compound Data	2,4,5-T esters class: Water solubility 50 mg/L (E); Field half-life 30 days; Koc 80 mL/g; Vapor pressure 1×10⁻⁴ mmHg (E)
Comparator Or Baseline	Individual 2,4,5-T esters (isooctyl, n-butyl, isopropyl) - specific comparative data not provided in this source
Quantified Difference	Class-level baseline values only; ester-specific comparative data unavailable from this source
Conditions	ARS Pesticide Properties Database (last updated October 1, 2001); values from Hornsby et al., 1996; E = estimated value

Why This Matters

These class-level environmental fate parameters are essential inputs for regulatory exposure modeling and environmental risk assessment, enabling comparative screening of 2,4,5-T isobutyl ester against alternative herbicide active ingredients with different environmental persistence and mobility profiles.

• [1] USDA Agricultural Research Service. (2001). ARS Pesticide Properties Database: 2,4,5-T Esters (CAS 251168-15-4). View Source

Validated Application Scenarios for 2,4,5-T Isobutyl Ester Procurement

Analytical Reference Standard for GC-ECD Multi-Residue Pesticide Testing

Based on chromatographic resolution data [1], 2,4,5-T isobutyl ester is required as a discrete analytical reference standard in laboratories performing GC-ECD multi-residue pesticide analysis. The compound exhibits distinct retention behavior relative to other 2,4,5-T esters (methyl, isooctyl, octyl) and 2,4-D esters under standardized GC conditions, necessitating compound-specific procurement for accurate peak identification and quantification in residue monitoring programs.

Environmental Fate Modeling and Regulatory Risk Assessment

The USDA ARS Pesticide Properties Database provides class-level environmental fate parameters for 2,4,5-T esters, including field half-life (30 days), soil sorption coefficient (Koc 80 mL/g), and vapor pressure (1×10⁻⁴ mmHg) [2]. These parameters are directly applicable to 2,4,5-T isobutyl ester for use in environmental exposure models, groundwater leaching assessments, and regulatory dossiers requiring quantitative fate and transport predictions.

Woody Weed Control in Forestry and Rangeland Management (Historical Reference)

Field efficacy studies on Eucalyptus cambageana demonstrate that 2,4,5-T ester-based formulations (including butyl/isobutyl ester mixtures) achieve effective control in basal bark and cut stump applications, though efficacy varies significantly with formulation composition, application rate, and soil moisture conditions [3]. These data establish a performance baseline for 2,4,5-T isobutyl ester in woody weed management scenarios, providing historical reference for comparative herbicide evaluation programs. Note: 2,4,5-T is no longer registered for use in the United States [4].

Dioxin Contamination Research and TCDD Analytical Method Development

2,4,5-T isobutyl ester serves as a reference material in research investigating the presence and quantification of 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD) contamination in chlorophenoxy herbicide formulations [5]. Analytical methodologies have been developed specifically for determining TCDD in 2,4,5-T herbicide products, with ester constituents including the isobutyl derivative being relevant matrices for extraction and chromatographic cleanup method validation [6].

Application

Selection Property

Validation Focus

GC-ECD Pesticide Residue Analysis

Chromatographic retention profile

Peak identity confirmation

Environmental Exposure Modeling

Class-level fate parameters

Model input validation

Woody Weed Control Research (Historical)

Formulation-dependent activity profile

Historical efficacy endpoint review

Dioxin Contamination Analysis

TCDD extraction suitability

Cleanup method validation

• [1] Lembacher, X. Analysis of Pesticides (Application Number 201060). MACHEREY-NAGEL Chromatography Application Database. View Source
• [2] USDA Agricultural Research Service. (2001). ARS Pesticide Properties Database: 2,4,5-T Esters (CAS 251168-15-4). View Source
• [3] Johnson, R. W., & Back, P. V. (1981). Some studies on the chemical control of Dawson gum or blackbutt (Eucalyptus cambageana). Part III. Basal bark and cut stump treatment of multi-stemmed regrowth. Queensland Journal of Agricultural and Animal Sciences, 38(1), 33-42. View Source
• [4] Haz-Map. (2019). 2,4,5-T, isobutyl ester (CAS 4938-72-1). Occupational Health Database. View Source
• [5] CIPAC. MT 151 - Determination of TCDD in 2,4,5-T, 2,3,7,8-tetrachlorodibenzo-p-dioxin. Collaborative International Pesticides Analytical Council Method. View Source
• [6] South African Journal of Science and Technology. (2014). A methodology for and the determination of TCDD in Herbicides. View Source